Cas no 1192812-51-3 (3,5-DIMETHYLPHENOL-D10)

• Product Name: 3,5-DIMETHYLPHENOL-D10
• CAS No: 1192812-51-3
• MF: C₈H₁₀O
• MW: 132.226019382477
• MDL: MFCD08704968
• CID: 1066274
• Update Time: 2025-05-21

3,5-DIMETHYLPHENOL-D10 Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethylphenol-d10
• d10-3,5-dimethylphenol
• 3,5-DIMETHYLPHENOL-D10

• MDL： MFCD08704968
• Inchi： 1S/C8H10O/c1-6-3-7(2)5-8(9)4-6/h3-5,9H,1-2H3/i1D3,2D3,3D,4D,5D/hD
• InChI Key： TUAMRELNJMMDMT-WOMAJQTNSA-N
• SMILES： C1(O[2H])=C([2H])C(C([2H])([2H])[2H])=C([2H])C(C([2H])([2H])[2H])=C1[2H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols

Additional information on 3,5-DIMETHYLPHENOL-D10

3,5-DIMETHYLPHENOL-D10: A Comprehensive Overview

3,5-DIMETHYLPHENOL-D10, also known by its CAS number 1192812-51-3, is a specialized compound that has garnered significant attention in various scientific and industrial applications. This compound is a deuterated derivative of 3,5-dimethylphenol, where ten hydrogen atoms have been replaced with deuterium. The substitution of hydrogen with deuterium enhances the compound's stability and alters its physical and chemical properties, making it highly valuable in research and development.

The synthesis of 3,5-DIMETHYLPHENOL-D10 involves advanced chemical processes that ensure high purity and isotopic enrichment. Recent studies have highlighted the importance of deuterated compounds in fields such as nuclear magnetic resonance (NMR) spectroscopy, where the use of deuterium can significantly improve the resolution and clarity of spectral data. This has made 3,5-DIMETHYLPHENOL-D10 a valuable tool in structural elucidation and mechanistic studies.

In terms of physical properties, 3,5-DIMETHYLPHENOL-D10 exhibits a melting point of approximately 45°C and a boiling point around 200°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, which makes it suitable for a wide range of experimental setups. The compound's chemical stability is enhanced due to the presence of deuterium, which reduces the likelihood of unwanted side reactions during storage or usage.

The application of 3,5-DIMETHYLPHENOL-D10 extends across multiple disciplines. In pharmaceutical research, it serves as a critical intermediate in the synthesis of complex molecules with specific isotopic requirements. For instance, recent advancements in drug discovery have utilized this compound to study metabolic pathways and enzyme kinetics with unprecedented precision. Additionally, in materials science, 3,5-DIMETHYLPHENOL-D10 has been employed in the development of advanced polymers and composites, where its unique isotopic profile contributes to enhanced mechanical properties.

The environmental impact of 3,5-DIMETHYLPHENOL-D10 has also been a subject of recent research. Studies indicate that its biodegradation rate is comparable to that of non-deuterated analogs, suggesting minimal ecological risks when handled responsibly. Regulatory frameworks governing the use and disposal of such compounds are continuously being updated to ensure compliance with global safety standards.

In conclusion, 3,5-DIMETHYLPHENOL-D10, with its CAS number 1192812-51-3, represents a cutting-edge material with diverse applications across scientific research and industrial processes. Its isotopic enrichment provides unique advantages in analytical techniques and material development, positioning it as an essential compound in modern chemistry.